Cas no 82517-86-0 (3-[(methylsulfonyl)oxy]benzyl methanesulfonate)
![3-[(methylsulfonyl)oxy]benzyl methanesulfonate structure](https://www.kuujia.com/scimg/cas/82517-86-0x500.png)
82517-86-0 structure
Product name:3-[(methylsulfonyl)oxy]benzyl methanesulfonate
3-[(methylsulfonyl)oxy]benzyl methanesulfonate Chemical and Physical Properties
Names and Identifiers
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- 3-[(methylsulfonyl)oxy]benzyl methanesulfonate
- 82517-86-0
- DB-294007
- ASCUJDAJKCOTIK-UHFFFAOYSA-N
- SCHEMBL3593702
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- Inchi： InChI=1S/C9H12O6S2/c1-16(10,11)14-7-8-4-3-5-9(6-8)15-17(2,12)13/h3-6H,7H2,1-2H3
- InChI Key： ASCUJDAJKCOTIK-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 280.00753045Da
- Monoisotopic Mass: 280.00753045Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 427
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 104Ų
- XLogP3: 0.7
3-[(methylsulfonyl)oxy]benzyl methanesulfonate Related Literature
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Cesar Parra-Cabrera,Clement Achille,Simon Kuhn,Rob Ameloot Chem. Soc. Rev., 2018,47, 209-230
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Kassem Amro,Anil K. Thakur,Joëlle Rault-Berthelot,Cyril Poriel,Lionel Hirsch,William E. Douglas,Sébastien Clément,Philippe Gerbier New J. Chem., 2013,37, 464-473
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Indah N. Kurniasih,Hua Liang,Sumit Kumar,Andreas Mohr,Sunil K. Sharma,Jürgen P. Rabe,Rainer Haag J. Mater. Chem. B, 2013,1, 3569-3577
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4. A butterfly motion of formic acid and cyclobutanone in the 1 : 1 hydrogen bonded molecular cluster†Luca Evangelisti,Lorenzo Spada,Weixing Li,Susana Blanco,Juan Carlos López,Alberto Lesarri,Jens-Uwe Grabow,Walther Caminati Phys. Chem. Chem. Phys., 2017,19, 204-209
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John J. Lavigne Chem. Commun., 2003, 1626-1627
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Mariana E. Ghica,Sérgio Soler,Iluminada Gallardo,Agnès Pallier,Ana M. S. Cardoso,Christopher M. A. Brett,Éva Tóth Dalton Trans., 2019,48, 3249-3262
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Jiai Hua,Xueman Wei,Xiang Ma,Jinzhe Jiao,Binghui Chai,Chenbin Wu,Changli Zhang,Yulan Niu CrystEngComm, 2022,24, 1171-1176
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Marius Majewsky,Julien Farlin,Michael Bayerle,Tom Gallé Environ. Sci.: Processes Impacts, 2013,15, 730-738
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Alastair J. Florence CrystEngComm, 2013,15, 2174-2174
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